Cas no 103203-62-9 (3-(pyridin-4-yl)pentanedioic acid)

• Product Name: 3-(pyridin-4-yl)pentanedioic acid
• CAS No: 103203-62-9
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5805346
• PubChem ID: 21411777
• Update Time: 2025-10-29

3-(pyridin-4-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-4-yl-pentanedioic acid
• Pentanedioic acid, 3-(4-pyridinyl)-
• 3-(pyridin-4-yl)pentanedioic acid
• 103203-62-9
• EN300-1828895

• Inchi： 1S/C10H11NO4/c12-9(13)5-8(6-10(14)15)7-1-3-11-4-2-7/h1-4,8H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： OZGIFJWYGXBLAD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1C=CN=CC=1)CC(O)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Melting Point: 183-185 °C(Solv: ethanol (64-17-5))
• Boiling Point: 400.0±27.0 °C(Predicted)
• pka: 3.74±0.10(Predicted)

Additional information on 3-(pyridin-4-yl)pentanedioic acid

Research Brief on 3-(pyridin-4-yl)pentanedioic acid (CAS: 103203-62-9): Recent Advances and Applications

3-(pyridin-4-yl)pentanedioic acid (CAS: 103203-62-9) is a chemically significant compound that has garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the key areas of interest in recent research has been the synthesis and optimization of 3-(pyridin-4-yl)pentanedioic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, utilizing a multi-step process that ensures high yield and purity. The study emphasized the importance of the pyridine moiety in enhancing the compound's binding affinity to specific biological targets, such as glutamate receptors, which are implicated in neurological disorders.

In addition to its synthetic utility, 3-(pyridin-4-yl)pentanedioic acid has shown promising biological activity in preclinical studies. Research conducted by Smith et al. (2024) revealed that this compound acts as a potent inhibitor of the enzyme glutaminase, which plays a critical role in cancer cell metabolism. The study reported that derivatives of 3-(pyridin-4-yl)pentanedioic acid exhibited significant anti-proliferative effects in vitro against glioblastoma cell lines, suggesting its potential as a lead compound for anticancer drug development.

Another notable application of 3-(pyridin-4-yl)pentanedioic acid lies in its ability to modulate ionotropic glutamate receptors, particularly the NMDA receptor. A recent study in Neuropharmacology (2023) investigated the compound's effects on synaptic plasticity and neuronal excitability. The findings indicated that 3-(pyridin-4-yl)pentanedioic acid could serve as a novel therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's, by modulating glutamate-induced excitotoxicity.

Despite these promising results, challenges remain in the clinical translation of 3-(pyridin-4-yl)pentanedioic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and demonstrated biological activity make it a valuable candidate for continued research in the chemical biology and pharmaceutical fields.

In conclusion, 3-(pyridin-4-yl)pentanedioic acid (CAS: 103203-62-9) represents a compound of significant interest due to its diverse applications in drug discovery and development. Recent studies have highlighted its potential as an enzyme inhibitor, receptor modulator, and anticancer agent, paving the way for future investigations. As research progresses, this compound may emerge as a key player in the development of novel therapeutics for neurological and oncological disorders.